Cas no 63485-71-2 (Cyclohexanone, 3-methyl-5-methylene-)

• Product Name: Cyclohexanone, 3-methyl-5-methylene-
• CAS No: 63485-71-2
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 1652962
• PubChem ID: 19858385
• Update Time: 2025-04-21

Cyclohexanone, 3-methyl-5-methylene- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-methyl-5-methylene-
• 3-methyl-5-methylidenecyclohexan-1-one
• 63485-71-2
• 3-methylidene-5-methylcyclohexanone
• DTXSID80600663

• Inchi： 1S/C8H12O/c1-6-3-7(2)5-8(9)4-6/h7H,1,3-5H2,2H3
• InChI Key： KVGQCGPXYOSIFM-UHFFFAOYSA-N
• SMILES： O=C1CC(=C)CC(C)C1

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones